Cas no 477873-12-4 (N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine)
N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
- 1-(4-chlorobenzenesulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
- SMR000126582
- MLS000594403
- HMS2342G08
- N-[1-[(4-chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine
- 1-(4-chlorophenylsulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
- N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine
-
- Inchi: 1S/C12H16ClN5O2S/c1-16(2)11-14-12(17(3)4)18(15-11)21(19,20)10-7-5-9(13)6-8-10/h5-8H,1-4H3
- InChI Key: CGKUPUWKVNVRST-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(N1C(=NC(N(C)C)=N1)N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 445
- XLogP3: 2.8
- Topological Polar Surface Area: 79.7
N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-1mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 1mg |
¥364.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-2mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 2mg |
¥413.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-5mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 5mg |
¥448.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-10mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 10mg |
¥623.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-20mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 20mg |
¥910.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-25mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 25mg |
¥924.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-50mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 50mg |
¥1029.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613443-100mg |
1-((4-Chlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
477873-12-4 | 98% | 100mg |
¥1470.00 | 2024-05-12 |
N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine
Professional Introduction to N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine and CAS No. 477873-12-4
N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine is a specialized compound with significant implications in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 477873-12-4, has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a triazol ring system, which is a well-known pharmacophore in drug design, enhancing its biological activity and specificity.
The 4-Chlorophenyl sulfonyl group in the molecule plays a crucial role in modulating its interactions with biological targets. Sulfonyl groups are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of this moiety in N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine suggests that it may exhibit potent inhibitory effects on various enzymes and receptors. This characteristic makes it a valuable candidate for further investigation in the context of drug discovery.
In recent years, there has been a growing interest in the development of compounds based on heterocyclic structures, particularly those involving triazoles. Triazoles have been shown to possess a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The specific arrangement of atoms in the triazol ring system of N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine contributes to its unique chemical and biological profile. This has prompted researchers to explore its potential as a lead compound for the development of new drugs.
The dimethylamino group attached to the triazol ring further enhances the compound's pharmacological properties. Dimethylamino groups are known to improve solubility and bioavailability, which are critical factors in drug design. Additionally, they can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. The combination of these functional groups makes N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine a promising candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Computational modeling and experimental techniques have been employed to elucidate the binding modes of these molecules with their target proteins. In the case of N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine, these approaches have provided valuable insights into how the molecule interacts with its intended biological targets. This information is crucial for optimizing its pharmacological properties and developing it into a viable therapeutic agent.
The synthesis of N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are essential for constructing the complex molecular framework of this compound. The synthetic route also emphasizes green chemistry principles to minimize environmental impact.
The potential applications of N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine extend beyond traditional pharmaceuticals. It has shown promise in preclinical studies as a component in personalized medicine strategies. By tailoring the molecular structure to target specific genetic or molecular markers, this compound could be used to develop customized treatments for various diseases. This approach aligns with the broader trend towards precision medicine, which aims to provide more effective and targeted therapies.
In conclusion, N-[1-[(4-Chlorophenylsulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.
477873-12-4 (N-[1-[(4-Chlorophenyl)sulfonyl]-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)